1-Butanol

• CAS No.: 71-36-3
• Product Name: 1-Butanol
• Molecular Formula: C4H10O; CH3(CH2)3OH; CH3CH2CH2CH2OH; C4H9OH; C4H10O
• Molecular Weight: 74.12 g/mol
• IUPAC Name: butan-1-ol
• Standard InChI: InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3
• Standard InChIKey: LRHPLDYGYMQRHN-UHFFFAOYSA-N
• SMILES: CCCCO
• Canonical SMILES: CCCCO
• Boiling Point: 243.9 °F at 760 mm Hg (USCG, 1999); 117.7 °C; 117.85 °C; 117.6 °C; 117 °C; 243°F
• Colorform: Colorless liquid
• Density: 0.81 at 68 °F (USCG, 1999); d15 0.81; 0.8098 at 20 °C/4 °C; Relative density (water = 1): 0.81; 0.807-0.809; 0.81
• Flash Point: 84 °F (USCG, 1999); 98 °F, 37 °C (closed cup); Flash point: 28.89 degrees C, closed cup; 29 °C c.c.; 84°F
• Melting Point: -129 °F (USCG, 1999); -89.8 °C; Fp -90 °; -88.6 °C; -89.8°C; -90 °C; -129°F
• Physical Description: N-butyl alcohol is a colorless liquid. Used in organic chemical synthesis, plasticizers, detergents, etc.; Liquid; WetSolid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, mobile liquid/vinous odour; Colorless liquid with a strong, characteristic, mildly alcoholic odor.
• Description: , also known as 1-butyl alcohol or N-butanol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, saliva, and blood. exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, can be found in a number of food items such as malus (crab apple), boysenberry, amaranth, and apricot. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as irritable bowel syndrome, diabetes mellitus type 2, crohn's disease, and ulcerative colitis; has also been linked to the inborn metabolic disorders including celiac disease.; N-butyl alcohol is a colorless liquid. Used in organic chemical synthesis, plasticizers, detergents, etc.; Butan-1-ol is a primary alcohol that is butane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It it produced in small amounts in humans by the gut microbes. It has a role as a protic solvent, a human metabolite and a mouse metabolite. It is a primary alcohol and an alkyl alcohol.
• Solubility: 9 % (NIOSH, 2016); 63200 mg/L (at 25 °C); 0.85 M; 63.2 mg/mL at 25 °C; In water, 68 g/L at 25 °C; In water, 6.32X10+4 mg/L at 25 °C; Miscible with many organic solvents; Very soluble in acetone; miscible with ethanol and ethyl ether; > 10% in benzene; Solubility in water, g/100ml at 20 °C: 7.7; miscible with alcohol, ether, organic solvents, 1 ml in 15 ml water; 9%
• Synonyms: Butyl Alcohol; 1-Butyl Alcohol; Butanol; Butyl Hydroxide; CCS 203; Hemostyp; Methylolpropane; NSC 62782; Propylcarbinol; n-Butanol; n-Butyl Alcohol
• Vapor Density: 2.6 (Air = 1); Relative vapor density (air = 1): 2.6
• Vapor Pressure: 15.51 mm Hg (USCG, 1999); 6.70 mmHg; 7.0 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.58; 15.51 mmHg; 6 mmHg
• PubChem Compound: 263
• Last Modified: Nov 11 2021